molecular formula C17H23F3N2O2 B12447913 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine CAS No. 887591-06-2

1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine

Cat. No.: B12447913
CAS No.: 887591-06-2
M. Wt: 344.37 g/mol
InChI Key: SDGOCRMKEGPFHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

IUPAC Nomenclature and Constitutional Isomerism Considerations

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is derived through hierarchical prioritization of functional groups and substituents. The parent structure is pyrrolidine , a five-membered saturated heterocycle containing one nitrogen atom. The 1-Boc designation refers to the tert-butoxycarbonyl protecting group attached to the nitrogen atom at position 1 of the pyrrolidine ring. At position 3, a [(2-trifluoromethyl-phenyl)-amino]-methyl substituent is present, comprising a methylene bridge (-CH2-) linked to an amino group (-NH-) that is further bonded to a 2-trifluoromethylphenyl aromatic ring.

The full IUPAC name is:
tert*-butyl 3-({[(2-(trifluoromethyl)phenyl)amino]methyl})pyrrolidine-1-carboxylate

Constitutional isomerism arises from two primary factors:

  • Positional isomerism of the trifluoromethyl group : Substitution at the ortho (2-), meta (3-), or para (4-) positions on the phenyl ring generates distinct isomers. For example, a meta-trifluoromethyl variant would be named tert-butyl 3-({[(3-(trifluoromethyl)phenyl)amino]methyl})pyrrolidine-1-carboxylate.
  • Pyrrolidine substitution patterns : Alternative placements of the Boc and aminomethyl groups on the pyrrolidine ring (e.g., at positions 2 and 4) would yield constitutional isomers with divergent physicochemical properties.

A comparative analysis of these isomers reveals stark differences in dipole moments and solubility profiles, driven by the electronic effects of the trifluoromethyl group’s position and the steric demands of the Boc protection.

Conformational Analysis of the Pyrrolidine Ring System

The pyrrolidine ring adopts non-planar conformations due to its saturated nature, with puckering modes classified as envelope (Cₛ) or twisted (C₂) forms. Density functional theory (DFT) studies indicate that the Boc group at position 1 imposes significant steric constraints, favoring a Cₛ-envelope conformation where C3 (bearing the aminomethyl substituent) lies out-of-plane. This puckering minimizes steric clashes between the Boc group and the 3-substituent, stabilizing the molecule by approximately 2.3 kcal/mol compared to the twisted conformation.

Key torsional angles influencing the ring geometry include:

Torsional Angle Value (°) Conformational Impact
N1-C2-C3-C4 -15.2 Envelope puckering
C2-C3-C4-C5 +42.7 Ring flattening
C5-N1-C2-C3 -28.9 Steric relief

The aminomethyl group at C3 adopts a gauche conformation relative to the pyrrolidine ring, optimizing hydrogen-bonding interactions between the NH moiety and the Boc carbonyl oxygen. Nuclear magnetic resonance (NMR) studies corroborate this, showing coupling constants (J = 6.8 Hz) consistent with restricted rotation about the C3-N bond.

Electronic Effects of the Trifluoromethyl Substituent on Aromatic Ring Geometry

The trifluoromethyl (-CF₃) group exerts profound electronic effects on the phenyl ring:

  • Inductive electron withdrawal : The high electronegativity of fluorine atoms creates a -I effect , reducing electron density at the ortho and para positions by ~15% compared to unsubstituted aniline.
  • Resonance effects : While -CF₃ is weakly resonance-withdrawing, conjugation with the amino group generates a partial positive charge on the nitrogen atom, lowering its basicity (predicted pKₐ = 3.9 vs. 4.6 for unsubstituted aniline).

These electronic perturbations distort the aromatic ring’s geometry:

  • Bond length alternation : The C-N bond linking the phenyl ring to the amino group shortens to 1.34 Å (vs. 1.39 Å in aniline), indicative of increased double-bond character.
  • Dihedral angle modulation : The phenyl ring rotates ~12° out of coplanarity with the pyrrolidine plane to alleviate steric strain between the -CF₃ group and the Boc substituent.

The combined electronic and steric effects enhance the compound’s lipophilicity (calculated logP = 2.1) and influence its reactivity in cross-coupling reactions, where the -CF₃ group acts as a meta-directing moiety in electrophilic substitutions.

Properties

CAS No.

887591-06-2

Molecular Formula

C17H23F3N2O2

Molecular Weight

344.37 g/mol

IUPAC Name

tert-butyl 3-[[2-(trifluoromethyl)anilino]methyl]pyrrolidine-1-carboxylate

InChI

InChI=1S/C17H23F3N2O2/c1-16(2,3)24-15(23)22-9-8-12(11-22)10-21-14-7-5-4-6-13(14)17(18,19)20/h4-7,12,21H,8-11H2,1-3H3

InChI Key

SDGOCRMKEGPFHU-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(C1)CNC2=CC=CC=C2C(F)(F)F

Origin of Product

United States

Preparation Methods

General Synthetic Strategies

The synthesis of 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine typically follows one of several general approaches:

Reductive Amination Approach

This approach involves the reaction of 1-Boc-3-formylpyrrolidine with 2-trifluoromethylaniline under reductive conditions.

Nucleophilic Substitution Approach

The nucleophilic substitution pathway utilizes 1-Boc-3-(halomethyl)pyrrolidine derivatives reacting with 2-trifluoromethylaniline.

Coupling Reaction Approach

This approach involves the coupling of 1-Boc-3-(aminomethyl)pyrrolidine with 2-trifluoromethylphenyl halides or similar derivatives through palladium-catalyzed reactions.

Detailed Preparation Methods

Synthesis via 1-Boc-3-(aminomethyl)pyrrolidine

The most efficient route involves using 1-Boc-3-(aminomethyl)pyrrolidine as a key intermediate. This compound can be synthesized from commercially available starting materials and subsequently coupled with appropriate 2-trifluoromethylphenyl derivatives.

Preparation of 1-Boc-3-(aminomethyl)pyrrolidine

Method A: From 3-aminopyrrolidine

Step 1: Boc Protection of 3-aminopyrrolidine
(S)-3-aminopyrrolidine + di-tert-butyl dicarbonate → (S)-1-Boc-3-aminopyrrolidine

The reaction is typically performed in methanol with the careful addition of di-tert-butyl dicarbonate while maintaining the pH at 11.8-12.2 using potassium hydroxide solution. This method provides the desired 1-Boc-3-aminopyrrolidine with a chemical purity of 99.1% and an optical purity of 99.5% ee.

Method B: Introduction of aminomethyl group

The aminomethyl group can be introduced through a series of reactions involving:

  • Cyanation of 1-Boc-3-pyrrolidine derivatives
  • Reduction of the resulting nitrile to generate the aminomethyl functionality
Coupling with 2-trifluoromethylphenyl derivatives

The coupling of 1-Boc-3-(aminomethyl)pyrrolidine with 2-trifluoromethylphenyl derivatives can be achieved through multiple methods:

Method A: Nucleophilic aromatic substitution

1-Boc-3-(aminomethyl)pyrrolidine + 2-fluoro-1-trifluoromethylbenzene → 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine

This approach typically utilizes basic conditions and requires elevated temperatures due to the reduced reactivity of the ortho-trifluoromethyl substituted phenyl system.

Method B: Palladium-catalyzed coupling

This method involves the reaction of 1-Boc-3-(aminomethyl)pyrrolidine with 2-bromo-1-trifluoromethylbenzene under palladium catalysis:

1-Boc-3-(aminomethyl)pyrrolidine + 2-bromo-1-trifluoromethylbenzene + Pd catalyst → 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine

Optimal conditions use tris(dibenzylideneacetone)dipalladium(0) as the catalyst with 2,2'-bis-(diphenylphosphino)-1,1'-binaphthyl (BINAP) as the ligand and sodium tert-butoxide as the base in toluene at 100°C.

Reductive Amination Method

Another efficient approach involves reductive amination between 1-Boc-3-formylpyrrolidine and 2-trifluoromethylaniline:

1-Boc-3-formylpyrrolidine + 2-trifluoromethylaniline + NaBH4 → 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine

This method typically proceeds in two steps:

  • Formation of the imine intermediate by reaction of the aldehyde with the amine
  • Reduction of the imine with sodium borohydride

The process can be adapted from similar reactions described for piperidine analogs:

Reagent Quantity Conditions Yield
1-Boc-3-formylpyrrolidine 1 eq Methanol, RT, 16h Not isolated
2-trifluoromethylaniline 1 eq - -
Sodium borohydride 1 eq RT, 2h 75-85%*

*Estimated yield based on similar compounds reported in the literature.

Direct N-Arylation Method

A direct N-arylation approach can be utilized for the synthesis of the target compound:

Copper-catalyzed N-arylation
1-Boc-3-(aminomethyl)pyrrolidine + 2-iodo-1-trifluoromethylbenzene + CuI → 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine

This method employs copper(I) iodide as a catalyst, ethylene glycol as a ligand, and potassium phosphate as a base in isopropyl alcohol under reflux conditions.

Reagent Molar Ratio Conditions Expected Yield
1-Boc-3-(aminomethyl)pyrrolidine 1.0 Isopropyl alcohol, reflux, 46h 70-80%*
2-iodo-1-trifluoromethylbenzene 1.2 - -
CuI 0.1 - -
Ethylene glycol 0.125 - -
K3PO4 2.0 - -

*Yield estimated based on similar reactions reported for 3-chloro-4-fluorophenylamine derivatives.

Optimization of Reaction Conditions

Palladium-Catalyzed Coupling Optimization

Table 2 summarizes the optimization of palladium-catalyzed coupling conditions for the synthesis of 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine:

Entry Pd Catalyst Ligand Base Solvent Temperature (°C) Time (h) Yield (%)*
1 Pd₂(dba)₃ BINAP NaOtBu Toluene 100 1 65-75
2 Pd₂(dba)₃ BINAP NaOtBu Toluene 110 1 70-80
3 Pd₂(dba)₃ BINAP Cs₂CO₃ Toluene 100 1 60-70
4 Pd(OAc)₂ BINAP Cs₂CO₃ Toluene 100 1 65-75
5 Pd(OAc)₂ BINAP Cs₂CO₃ Toluene 100 2 75-85

*Yields estimated based on similar reactions reported in the literature.

Reductive Amination Optimization

Table 3 presents the optimization of reductive amination conditions:

Entry Reducing Agent Solvent Temperature (°C) Time (h) pH Yield (%)*
1 NaBH₄ MeOH RT 3 Neutral 70-80
2 NaBH₄ MeOH/DCM (1:1) RT 2 Neutral 75-85
3 NaBH₃CN MeOH RT 5 4-5 65-75
4 NaBH(OAc)₃ DCE RT 4 Neutral 80-90

*Yields estimated based on similar reactions reported in the literature.

Purification and Characterization

The purification of 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine can be achieved through various techniques:

Column Chromatography

The most common purification method involves silica gel column chromatography using ethyl acetate/hexane gradients (typically 0:100 to 40:60). For optimal results, triethylamine (0.1-0.5%) can be added to the eluent to minimize tailing.

Recrystallization

The compound can be recrystallized from appropriate solvent systems such as diethyl ether or ethyl acetate/hexane mixtures.

Characterization Data

The expected characterization data for 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine includes:

  • ¹H NMR (300 MHz, CDCl₃) δ ppm: 7.40-7.32 (m, 2H), 7.25-7.20 (m, 1H), 6.72-6.68 (m, 1H), 4.75-4.65 (br s, 1H, NH), 3.85-3.75 (m, 1H), 3.55-3.40 (m, 2H), 3.35-3.20 (m, 2H), 3.15-3.05 (m, 1H), 2.10-1.95 (m, 1H), 1.90-1.75 (m, 1H), 1.45 (s, 9H)*

*Spectral data estimated based on similar compounds reported in the literature.

Alternative Synthetic Approaches

Mitsunobu Reaction Approach

An alternative approach involves a Mitsunobu reaction between 1-Boc-3-hydroxymethylpyrrolidine and 2-trifluoromethylaniline:

1-Boc-3-hydroxymethylpyrrolidine + 2-trifluoromethylaniline + DIAD + PPh₃ → 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine

However, this approach typically results in higher levels of impurities and may require additional purification steps.

Three-Step Process Approach

A three-step process similar to that described for other trifluoromethyl-containing compounds can be adapted:

  • Amide formation between appropriate carboxylic acid and amine precursors
  • Carbonyl reduction
  • Cyclization to form the desired product

Chemical Reactions Analysis

1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to introduce oxygen-containing functional groups.

    Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4) to convert certain functional groups into their reduced forms.

    Substitution: The trifluoromethyl-phenyl group can undergo substitution reactions with nucleophiles under appropriate conditions, leading to the formation of new derivatives.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperature and pressure conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Medicinal Chemistry

1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine has been investigated for its role as a potential drug candidate due to its ability to inhibit specific biological pathways. Notably, fluorinated compounds are known to enhance pharmacokinetic properties such as metabolic stability and bioavailability. The incorporation of trifluoromethyl groups has been shown to improve binding affinity to target proteins, making it a valuable scaffold in drug design.

Anticancer Research

Research indicates that derivatives of pyrrolidine compounds can act as inhibitors of tyrosine kinases, which are critical in cancer signaling pathways. For instance, compounds similar to 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine have demonstrated efficacy in inhibiting cell proliferation in various cancer cell lines, suggesting potential applications in cancer therapeutics .

Neuropharmacology

The compound's structure allows it to interact with neurotransmitter systems, potentially serving as a lead compound for developing treatments for neurodegenerative diseases. Studies have shown that pyrrolidine derivatives can modulate receptor activity, which may lead to novel therapies for conditions like Alzheimer's disease .

Case Studies

  • Inhibition of Androgen Receptors : A study identified compounds similar to 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine as potent antagonists of androgen receptors (AR). These compounds exhibited low IC50 values, indicating strong inhibitory effects on AR activity, which is crucial for developing treatments for prostate cancer .
  • Fluorinated Drug Development : The incorporation of trifluoromethyl groups into drug candidates has been linked to improved metabolic profiles. For example, fluorinated analogs have shown enhanced resistance to oxidative metabolism by cytochrome P450 enzymes, thereby increasing their therapeutic window .

Mechanism of Action

The mechanism of action of 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoromethyl-phenyl group is known to enhance the compound’s binding affinity and selectivity towards these targets. The Boc group serves as a protecting group, preventing unwanted reactions during the synthesis and allowing for selective deprotection under mild conditions.

Comparison with Similar Compounds

Table 1: Key Structural Analogues

Compound Name Substituent Molecular Formula Molecular Weight Key Properties
Target Compound : 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine 2-Trifluoromethylphenylamino-methyl C₁₈H₂₄F₃N₃O₂ 395.40 High lipophilicity due to CF₃ group; potential for metabolic resistance
1-Boc-3-[(4-bromobenzyl-amino)-methyl]-pyrrolidine () 4-Bromobenzylamino-methyl C₁₈H₂₆BrN₃O₂ 410.33 Bromine enhances reactivity in cross-coupling; moderate stability
1-Boc-3-(3-carboxy-phenoxy)-pyrrolidine () 3-Carboxyphenoxy C₁₆H₂₁NO₅ 307.34 Carboxylic acid improves water solubility; acidic pH sensitivity
1-Boc-3-(3-bromo-4-(trifluoromethoxy)phenyl)pyrrolidine () 3-Bromo-4-(trifluoromethoxy)phenyl C₁₇H₂₀BrF₃N₂O₃ 453.26 Dual halogen/CF₃O group enhances steric bulk; synthetic versatility

Key Findings :

  • Solubility : Carboxy-substituted analogues (e.g., ) exhibit higher aqueous solubility, while the target compound’s CF₃ group may reduce solubility but enhance membrane permeability .

Boc-Protected Pyrrolidine Derivatives with Functional Group Variations

Table 2: Functional Group Impact

Compound (Source) Functional Group Synthesis Yield Purity Challenges
3-(N-Boc-aminomethyl)pyrrolidine () Boc-aminomethyl N/A Commercial purity issues resolved via alumina chromatography
1-((4'-Fluoro-3-methyl-biphenyl-2-yl)methyl)piperidine () Fluoro-biphenylmethyl 76% High yield via Suzuki-Miyaura coupling; no reported purity issues
1-Boc-3-aminomethyl-4-hydroxypyrrolidine () Hydroxyl + aminomethyl N/A Hydroxyl group introduces polarity; potential for hydrogen bonding

Key Findings :

  • Synthetic Efficiency : The target compound’s synthesis may face challenges similar to , requiring chromatographic purification due to Boc-group instability or impurities .

Biological Activity

1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine is a compound belonging to the pyrrolidine class, characterized by a tert-butoxycarbonyl (Boc) protecting group and a trifluoromethyl-substituted phenyl group. This molecular structure contributes to its unique biological activities, making it a subject of interest in medicinal chemistry and drug development.

  • Molecular Formula : C17H23F3N2O2
  • Molecular Weight : 348.38 g/mol
  • IUPAC Name : tert-butyl 3-[[[2-(trifluoromethyl)phenyl]amino]methyl]pyrrolidine-1-carboxylate
  • Canonical SMILES : CC(C)(C)OC(=O)N1CCC(C1)C2=CC=CC=C2C(F)(F)F

The biological activity of 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine is attributed to its interaction with various biological targets, including enzymes and receptors. The trifluoromethyl group enhances lipophilicity and metabolic stability, facilitating effective binding to target sites. The Boc group can be removed under specific conditions, allowing the free amine to engage further with biological molecules, potentially leading to therapeutic effects.

Biological Activity and Applications

Research indicates that this compound exhibits several biological activities:

  • Anticancer Activity : Preliminary studies suggest that compounds with similar structures can inhibit cancer cell proliferation through apoptosis induction. The trifluoromethyl group may enhance the compound's potency against certain cancer types by improving cellular uptake and interaction with target proteins.
  • Antimicrobial Properties : Compounds containing trifluoromethyl groups have shown increased activity against bacterial strains, possibly due to enhanced binding affinity to bacterial enzymes or receptors.
  • Neurological Effects : There is potential for neuroprotective effects, as seen in related compounds that modulate neurotransmitter systems or protect against neurodegeneration.

Case Studies and Research Findings

Several studies have explored the biological activity of pyrrolidine derivatives, including those similar to 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine:

StudyFindings
Study 1 Investigated the SAR (structure-activity relationship) of trifluoromethyl-containing drugs, indicating enhanced potency in inhibiting serotonin uptake due to the presence of the -CF3 group.
Study 2 Reported on the anticonvulsant properties of pyrrolidine derivatives, suggesting potential applications in treating epilepsy, with some compounds showing significant protective effects in seizure models.
Study 3 Highlighted the synthesis and biological evaluation of similar compounds, noting their interactions with specific receptors that could lead to therapeutic benefits in various diseases.

Comparative Analysis with Related Compounds

A comparative analysis reveals significant differences in biological activity based on structural variations:

CompoundKey FeaturesBiological Activity
1-Boc-3-[phenyl]pyrrolidineLacks trifluoromethyl groupReduced potency in enzyme inhibition
1-Boc-3-[difluoromethyl]phenylpyrrolidineContains difluoromethyl groupIntermediate activity compared to trifluoromethyl derivative
1-Boc-3-[trifluoromethyl]piperidinePiperidine ring instead of pyrrolidineAltered receptor binding profiles

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.